Cas no 898770-46-2 (3,4-Dimethyl-3'-pyrrolidinomethyl benzophenone)

• Product Name: 3,4-Dimethyl-3'-pyrrolidinomethyl benzophenone
• CAS No: 898770-46-2
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• MDL: MFCD03842032
• CID: 1946200
• PubChem ID: 24724806
• Update Time: 2025-10-25

3,4-Dimethyl-3'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4-DIMETHYL-3'-PYRROLIDINOMETHYL BENZOPHENONE
• (3,4-dimethylphenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• LogP
• 3,4-DIMETHYL-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• (3,4-Dimethylphenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• MFCD03842032
• AKOS016020494
• 3,4-dimethyl-3'-pyrrolidinomethylbenzophenone
• 898770-46-2
• DTXSID90643203
• 3,4-Dimethyl-3'-pyrrolidinomethyl benzophenone

• MDL： MFCD03842032
• Inchi： 1S/C20H23NO/c1-15-8-9-19(12-16(15)2)20(22)18-7-5-6-17(13-18)14-21-10-3-4-11-21/h5-9,12-13H,3-4,10-11,14H2,1-2H3
• InChI Key： MCULUOONUTZSBM-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(C)C(C)=C1)C1=CC=CC(=C1)CN1CCCC1

Computed Properties

• Exact Mass: 293.17800
• Monoisotopic Mass: 293.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.06810

Additional information on 3,4-Dimethyl-3'-pyrrolidinomethyl benzophenone

3,4-Dimethyl-3'-pyrrolidinomethyl Benzophenone (CAS No. 898770-46-2): An Overview of Its Structure, Properties, and Applications

3,4-Dimethyl-3'-pyrrolidinomethyl benzophenone (CAS No. 898770-46-2) is a versatile compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound belongs to the class of benzophenones, which are known for their diverse biological activities and potential applications in various industries.

The chemical structure of 3,4-dimethyl-3'-pyrrolidinomethyl benzophenone is characterized by a benzophenone core with two methyl groups at the 3 and 4 positions of one phenyl ring and a pyrrolidinomethyl group attached to the other phenyl ring. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it a valuable candidate for various research and industrial applications.

In terms of physical properties, 3,4-dimethyl-3'-pyrrolidinomethyl benzophenone is typically a solid at room temperature with a well-defined melting point. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and formulations. The compound's solubility profile also makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The chemical reactivity of 3,4-dimethyl-3'-pyrrolidinomethyl benzophenone is influenced by its functional groups. The carbonyl group in the benzophenone core can participate in nucleophilic addition reactions, while the pyrrolidinomethyl group can undergo various transformations such as alkylation and acylation. These reactivity features make the compound a useful building block for the synthesis of more complex molecules with potential pharmaceutical or material applications.

In the realm of medicinal chemistry, 3,4-dimethyl-3'-pyrrolidinomethyl benzophenone has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. The ability to modulate enzyme activity through structural modifications highlights the compound's potential as a scaffold for developing novel therapeutic agents.

Beyond its medicinal applications, 3,4-dimethyl-3'-pyrrolidinomethyl benzophenone has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Studies have shown that compounds with similar structures can be used as electron transport materials in organic light-emitting diodes (OLEDs) and solar cells. The ability to fine-tune the electronic properties through molecular design further enhances its versatility in these applications.

The environmental impact of 3,4-dimethyl-3'-pyrrolidinomethyl benzophenone is another important consideration. Research efforts are ongoing to evaluate its biodegradability and potential environmental toxicity. Preliminary studies suggest that the compound has low toxicity to aquatic organisms and is biodegradable under certain conditions. However, further investigations are needed to fully understand its environmental fate and effects.

In conclusion, 3,4-dimethyl-3'-pyrrolidinomethyl benzophenone (CAS No. 898770-46-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and reactivity profile make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.